Cas no 60693-37-0 (2,5-Pyrrolidinedione, 1-(4-fluorophenyl)-)

• Product Name: 2,5-Pyrrolidinedione, 1-(4-fluorophenyl)-
• CAS No: 60693-37-0
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 1621381
• PubChem ID: 670631
• Update Time: 2025-04-24

2,5-Pyrrolidinedione, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)pyrrolidine-2,5-dione
• 1-{p-fluoro-phenyl)pyrrolidine-2,5-dione
• AA-768/32249049
• DTXSID70350009
• AKOS003183501
• 1-(4-fluorophenyl)-2,5-pyrrolidinedione
• 1-(4-fluorophenyl)azolidine-2,5-dione
• P-FLUORO-N-PHENYLSUCCINIMIDE
• CS-0331641
• MFCD00169601
• 1-(4-fluorophenyl)dihydro-1h-pyrrole-2,5-dione
• 60693-37-0
• JS-0560
• SDCCGMLS-0065772.P001
• N-(4-Fluorophenyl)succinimide

• MDL： MFCD00169601
• Inchi： 1S/C10H8FNO2/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(12)14/h1-4H,5-6H2
• InChI Key： HVUVZBSQFHOETA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 193.05394
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Additional information on 2,5-Pyrrolidinedione, 1-(4-fluorophenyl)-

2,5-Pyrrolidinedione, 1-(4-fluorophenyl)-: A Comprehensive Overview

2,5-Pyrrolidinedione, 1-(4-fluorophenyl)-, also known by its CAS number 60693-37-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinediones, which are five-membered ring structures containing two ketone groups. The presence of the fluorophenyl group at the 1-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2,5-pyrrolidinedione derivatives has been extensively studied due to their potential as building blocks in drug design. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of these compounds. For instance, the use of transition metal catalysts has facilitated the construction of the pyrrolidinedione ring system with high yields and excellent stereocontrol. These methods are particularly useful for preparing enantiomerically pure derivatives, which are crucial for biological studies.

In terms of biological activity, 2,5-pyrrolidinedione derivatives have shown promise in several therapeutic areas. Recent studies have highlighted their potential as inhibitors of key enzymes involved in cancer progression. For example, a derivative of 2,5-pyrrolidinedione has been reported to inhibit the activity of histone deacetylases (HDACs), which are known to play a role in epigenetic regulation and cancer cell proliferation. This finding underscores the importance of further exploring the medicinal chemistry potential of this compound class.

The fluorophenyl substituent in 1-(4-fluorophenyl)-2,5-pyrrolidinedione contributes significantly to its pharmacokinetic properties. Fluorine atoms are known to enhance lipophilicity and improve drug absorption, making this compound a promising candidate for oral drug delivery. Additionally, the fluorine atom can act as a bioisostere for other groups, potentially offering new avenues for drug design.

Recent research has also focused on the environmental impact of 2,5-pyrrolidinedione-based compounds. Studies have shown that these molecules can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. This information is critical for assessing their safety and sustainability in industrial applications.

In conclusion, 2,5-pyrrolidinedione, 1-(4-fluorophenyl)-, with its CAS number 60693-37-0, represents a versatile molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and biological insights emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial objectives.